Cas no 2648925-09-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid
• CAS No: 2648925-09-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6448869
• PubChem ID: 165544896
• Update Time: 2025-08-04

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylbutanoic acid
• EN300-1491283
• 2648925-09-9

• Inchi： 1S/C26H32N2O5/c1-6-26(5,23(30)31)28-22(29)21(25(2,3)4)27-24(32)33-15-20-18-13-9-7-11-16(18)17-12-8-10-14-19(17)20/h7-14,20-21H,6,15H2,1-5H3,(H,27,32)(H,28,29)(H,30,31)/t21-,26?/m0/s1
• InChI Key： HRJFEWCCELWPHV-GVNKFJBHSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(C)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2648925-09-9 and Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic Acid

The compound with the CAS number 2648925-09-9 and the product name 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a fluorenylmethoxycarbonyl (FMOC) group in its structure suggests a strong affinity for peptide synthesis and protease inhibition, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage advanced chemical modifications to enhance bioactivity and selectivity. The structure of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid exemplifies this trend, as it incorporates elements designed to optimize pharmacokinetic properties and therapeutic efficacy. The dimethylbutanamido moiety contributes to steric stability, while the methylbutanoic acid component enhances solubility and metabolic stability, making it an attractive candidate for oral administration.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research indicates that compounds featuring the FMOC group often exhibit inhibitory effects on various proteases, which are key enzymes involved in the degradation of peptide hormones and growth factors. By targeting these enzymes, the compound may offer therapeutic benefits in conditions such as autoimmune disorders and chronic inflammation. Preliminary studies have shown promising results in vitro, where the compound demonstrated significant inhibition of selected proteases without compromising overall cellular health.

The fluorenylmethoxycarbonyl protecting group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis due to its stability under acidic conditions. This characteristic makes the compound an excellent intermediate for constructing complex peptide-based therapeutics. Furthermore, the R-isomer configuration at the second position suggests a high degree of enantiopurity, which is critical for ensuring pharmacological efficacy and minimizing side effects. The combination of these structural features positions this compound as a versatile tool for both academic research and industrial applications.

Advances in computational chemistry have further enhanced the understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that the fluorenylmethoxycarbonyl moiety can effectively bind to hydrophobic pockets on target proteins, while the dimethylbutanamido group provides additional interactions through hydrogen bonding. These insights have guided optimization efforts aimed at improving binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, allowing researchers to predict molecular behavior with unprecedented accuracy.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Key synthetic steps include the introduction of the fluorenylmethoxycarbonyl protecting group, followed by selective deprotection to yield the final product. Each step is meticulously designed to minimize side reactions and maximize yield, ensuring that researchers can access sufficient quantities for both preclinical testing and large-scale production.

As interest in targeted therapies continues to grow, compounds like this one are poised to play a pivotal role in next-generation drug development. The ability to fine-tune molecular structure for specific biological outcomes underscores the importance of innovative chemical design. Researchers are exploring derivatives of this compound that may enhance its therapeutic profile further, potentially leading to new treatments for diseases that are currently difficult to manage effectively.

The broader implications of this work extend beyond immediate clinical applications. By providing a robust framework for studying enzyme inhibition and peptide biochemistry, this compound contributes to our fundamental understanding of biological processes at a molecular level. Such knowledge is essential for developing more effective drugs and therapeutic strategies in the future. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are crucial for translating these findings into tangible benefits for patients worldwide.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylbutanoic acid (CAS No. 2648925-09-9) stands as a remarkable example of how sophisticated chemical design can drive innovation in pharmaceuticals. Its unique structural features make it a promising candidate for treating inflammatory conditions and other diseases associated with protease activity. As research progresses, we can anticipate further refinements that will enhance its therapeutic potential and solidify its place in modern medicine.